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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, stereochemistry,

and relevant physicochemical properties of allosecurinine, a member of the Securinega family

of alkaloids. The document includes summaries of experimental protocols for its isolation and

synthesis, and explores its biological activities, offering valuable insights for professionals in

chemical research and drug development.

Chemical Structure and Stereochemistry
Allosecurinine is a tetracyclic alkaloid possessing a complex and rigid molecular architecture.

[1] Its core is a 6-azobicyclo[3.2.1]octane system (rings B and C) fused with a piperidine ring

(A) and an α,β-unsaturated-γ-lactone, also known as a butenolide moiety (ring D).[1]

The molecular formula of allosecurinine is C₁₃H₁₅NO₂. Its systematic IUPAC name is

(1S,2S,8S)-14-oxa-7-azatetracyclo[6.6.1.0¹,¹¹.0²,⁷]pentadeca-9,11-dien-13-one.

Stereochemical Relationship with Securinine:

Allosecurinine is a natural diastereomer of securinine, another prominent member of the

same alkaloid family. The key stereochemical difference lies at the C-2 position, where they are

epimers. This subtle change in the spatial arrangement of the hydrogen atom at C-2 leads to
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distinct physicochemical and biological properties. The absolute configuration of (-)-

allosecurinine has been confirmed through total synthesis.
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Chiral Butenol Derivative

Cyclopropane Formation

Domino Ring-Opening / Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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